Cas no 956010-88-1 (1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile)

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile structure
956010-88-1 structure
Product Name:1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile
CAS No:956010-88-1
MF:C7H4N4
MW:144.133460044861
MDL:MFCD13176785
CID:1025891
PubChem ID:19089878
Update Time:2024-10-25

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile
    • 2H-pyrazolo[3,4-b]pyridine-3-carbonitrile
    • 3-Cyano-7-aza-1H-indazole
    • PVFRYQNNVUSEJD-UHFFFAOYSA-N
    • 6483AC
    • PB25505
    • FCH1144918
    • AB0080678
    • ST1171123
    • AX8222714
    • C3405
    • J3.511.235I
    • AMY3609
    • A858992
    • AC-33928
    • MFCD13176785
    • 1H-Pyrazolo[3 pound not4-b]pyridine-3-carbonitrile
    • AKOS016003666
    • DS-17337
    • SCHEMBL1639226
    • CS-W007001
    • 1H-pyrazolo[3;4-b]pyridine-3-carbonitrile
    • DB-345761
    • 956010-88-1
    • DTXSID10597971
    • SY098453
    • MDL: MFCD13176785
    • Inchi: 1S/C7H4N4/c8-4-6-5-2-1-3-9-7(5)11-10-6/h1-3H,(H,9,10,11)
    • InChI Key: PVFRYQNNVUSEJD-UHFFFAOYSA-N
    • SMILES: N#CC1C2C(=NC=CC=2)NN=1

Computed Properties

  • Exact Mass: 144.04400
  • Monoisotopic Mass: 144.043596145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 65.4

Experimental Properties

  • Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.3 g/l) (25 º C),
  • PSA: 65.36000
  • LogP: 0.82958

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Pricemore >>

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1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ;  rt → 60 °C; 24 h, 60 °C
Reference
Synthesis method of 1-(2-fluorobenzyl)-1H-pyrazolo[3,4-b]pyridine-3-carboximidamide hydrochloride as intermediate of riociguat for treating human chronic thromboembolic pulmonary hypertension (CTEPH) and pulmonary arterial hypertension (PAH)
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Water ;  rt; rt → 140 °C; 10 min, 140 °C
Reference
Preparation of 3-tetrazolylpyrazolopyridines as cardiovascular agents
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Methanol ;  10 min, 140 °C
Reference
Fused pyrazole derivatives as cardiovascular agents, their preparation, pharmaceutical compositions, and use in therapy
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: Dimethylformamide ;  rt; 48 h, 130 °C
Reference
Preparation of fused pyrazole derivatives as sGC stimulators for treatment of central nervous system disorders
, World Intellectual Property Organization, , ,

Production Method 5

Reaction Conditions
Reference
Treatment of CNS diseases with sGC stimulators
, World Intellectual Property Organization, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Diammonium cerium hexanitrate Solvents: Acetonitrile ,  Water ;  rt; 2 h, rt
Reference
Substituted (thienyl)pyrazolopyridine compounds as cGMP modulators and their preparation, pharmaceutical compositions and use in the treatment of cardiovascular diseases
, World Intellectual Property Organization, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Diammonium cerium hexanitrate Solvents: Acetonitrile ,  Water ;  rt; 2 h, rt
Reference
Preparation of thiazolylpyrazolopyridine derivatives as cardiovascular agents
, China, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ;  10 min, 140 °C
Reference
Use of 3-(trifluoromethyl)-1H-pyrazolo-[3,4-b]pyridine as a versatile building block
Schirok, Hartmut; Griebenow, Nils; Fuerstner, Chantal; Dilmac, Alicia M., Tetrahedron, 2015, 71(34), 5597-5601

Production Method 9

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ;  0.2 h, 140 °C
Reference
Identification of acidic heterocycle-substituted 1H-pyrazolo[3,4-b]pyridines as soluble guanylate cyclase stimulators
Griebenow, Nils; Schirok, Hartmut; Mittendorf, Joachim; Straub, Alexander; Follmann, Markus; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(5), 1197-1200

Production Method 10

Reaction Conditions
1.1 Reagents: Zinc Catalysts: 1,1-Bis(diphenylphosphino)ferrocene ,  Tris(dibenzylideneacetone)dipalladium Solvents: Dimethylacetamide ;  5 h, rt → 120 °C
Reference
Alkynyl alcohols as NIK inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 11

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  5 h, 150 °C; cooled
1.2 Reagents: Iron chloride (FeCl3) Solvents: Water ;  0.5 h, cooled
Reference
Synthesis and biological evaluation of pyrazolo[3,4-b]pyridine-3-yl pyrimidine derivatives as sGC stimulators for the treatment of pulmonary hypertension
Li, Liang ; Zhang, Wenpeng; Lin, Feng; Lu, Xinqiang; Chen, Wei; et al, European Journal of Medicinal Chemistry, 2019, 173, 107-116

Production Method 12

Reaction Conditions
1.1 Catalysts: 1,1-Bis(diphenylphosphino)ferrocene ,  Tris(dibenzylideneacetone)dipalladium Solvents: Dimethylformamide ;  1.5 h, 120 °C
Reference
Pyrrolopyrimidinone derivatives as soluble guanylate cyclase activators and their preparation
, World Intellectual Property Organization, , ,

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Raw materials

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Preparation Products

1H-Pyrazolo[3,4-b]pyridine-3-carbonitrile Related Literature

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